Atomic Spectrometry Update Advances in Atomic Absorption and Fluorescence Spectrometry and Related Techniques
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/A703983B
Abstract
This review follows on from last year's (J. Anal. At.
Spectrom., 1996, 11, 281R) and describes the developments in
atomic absorbance and fluorescence spectrometry since that
time. Included in this review are fundamental processes and
instrumentation in the areas of atomic absorption and atomic
fluorescence spectrometry, together with advances in related
techniques such as atomic magneto-optical rotation
spectrometry and laser-enhanced ionization. The review of
Atomic Emission Spectrometry may be found in J. Anal. At.
Spectrom., 1997, 12, 263R. Once again this year a number of
changes have been implemented to aid presentation. Following
the inclusion of tables to present information in Section 1.2.
Electrothermal Atomization last year, we have continued the
practice in this year's review to facilitate easier and quicker
access to material. The sub-headings have also been modified
to reflect the material presented in the review, although in
general the format is the same as in previous years. This year
for the first time references are present in the standard format.
Comments as to these changes and possible improvements for
future reviews are welcomed by the review coordinator.
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Journal Name:Journal of Analytical Atomic Spectrometry
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